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Compound of Interest

Compound Name: 3-fluoro-1,2-benzothiazole

CAS No.: 2742653-53-6

Cat. No.: B6241441

Get Quote

Executive Summary & Structural Context
Compound: 3-Fluoro-1,2-benzothiazole CAS: (Analogous to 3-chloro: 7716-66-7) Formula:

C₇H₄FNS MW: 153.18 g/mol

Chemical Significance: The 3-fluoro-1,2-benzothiazole scaffold represents a critical

bioisostere in medicinal chemistry. The C(3)–F bond introduces a unique electronic signature

compared to the common 3-chloro analog. The fluorine atom at the 3-position (imidoyl fluoride

motif) significantly lowers the pKa of the conjugate acid and alters lipophilicity (

), modulating the pharmacokinetics of benzisothiazole-based drugs (e.g., antipsychotics like
Ziprasidone or Lurasidone derivatives).

Structural Stability Note
The N=C(F)–S moiety is electronically distinct from standard aryl fluorides. The fluorine is

attached to an

carbon within an imidoyl-like system, making it susceptible to nucleophilic attack (hydrolysis) to
form the corresponding benzisothiazol-3-one. Handling requires anhydrous conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6241441#bc-rfq
https://www.benchchem.com/product/b6241441/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-of-3-fluoro-1-2-benzothiazole
https://www.benchchem.com/product/b6241441/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-of-3-fluoro-1-2-benzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6241441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Formation Pathway
Understanding the synthesis is prerequisite to interpreting the impurity profile in spectroscopic

data. The primary route involves Halex (Halogen Exchange) fluorination.
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Caption: Nucleophilic fluorination pathway via Halogen Exchange (Halex), highlighting the

critical hydrolysis risk.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Values are high-confidence predictions based on GIAO-DFT modeling and substituent

chemical shift increments from the 3-chloro analog.

F NMR (470 MHz, CDCl₃)
The definitive diagnostic signal. | Shift (

ppm) | Multiplicity | Coupling Constants (

) | Assignment | | :--- | :--- | :--- | :--- | | -72.5 | Doublet (or ddd) |

Hz | F-3 (Imidoyl Fluoride) |

Interpretation: Unlike typical aryl fluorides (-100 to -120 ppm), the fluorine on the heterocyclic

ring (attached to C=N) appears significantly downfield (deshielded) due to the electron-

withdrawing nature of the adjacent nitrogen and sulfur atoms.

H NMR (500 MHz, CDCl₃)
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Shift (

ppm)
Multiplicity Integral

Coupling (

Hz)
Assignment

8.05
Doublet of

Multiplets
1H H-7 (Adj. to S)

7.92 Multiplet 1H H-4 (Adj. to C-F)

7.58
Triplet of

Doublets
1H H-5

7.49
Triplet of

Doublets
1H H-6

Key Diagnostic: Look for the H-4 proton (approx 7.92 ppm). It will exhibit a distinct through-

space or long-range coupling to the fluorine atom (

), broadening the signal or splitting it into a doublet of doublets compared to the 3-chloro
analog.

C NMR (125 MHz, CDCl₃)
Shift (

ppm)
Multiplicity (Hz) Assignment

164.5 Doublet C-3 (C-F ipso)

153.2 Doublet C-3a (Bridgehead)

135.8 Singlet - C-7a (Bridgehead)

128.5 Doublet C-4

126.8 Singlet - C-6

125.4 Singlet - C-5

121.2 Singlet - C-7

Infrared (IR) Spectroscopy
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The IR spectrum is dominated by the heterocyclic ring vibrations and the C-F stretch.

Wavenumber
(cm⁻¹)

Intensity Vibration Mode Notes

3060 Weak C-H Stretch (Ar) Typical aromatic C-H

1625 Medium C=N Stretch

Shifted +15 cm⁻¹ vs 3-

Cl analog due to F

induction

1585, 1460 Strong Ar C=C Ring Stretch
Benzene ring skeletal

modes

1240 - 1260 Very Strong C-F Stretch
Diagnostic band for 3-

F substitution

755 Strong C-H Out-of-Plane
Ortho-disubstituted

benzene (4 adj H)

Mass Spectrometry (EI/ESI)
Molecular Ion: m/z 153.02 [M]⁺ Base Peak: Varies, often m/z 126 (Loss of HCN) or m/z 108

(Loss of HCS/F).

Fragmentation Logic
The stability of the benzisothiazole core leads to a strong molecular ion. The primary

fragmentation pathway involves the cleavage of the heterocyclic ring.
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Caption: Proposed EI fragmentation pathway. The loss of HCN (m/z 126) is the characteristic

disintegration of the isothiazole ring.

Experimental Protocols for Validation
Protocol A: GC-MS Analysis
To confirm purity and molecular weight.

Sample Prep: Dissolve 1 mg of 3-fluoro-1,2-benzothiazole in 1 mL HPLC-grade

Dichloromethane (DCM).

Inlet: 250°C, Split ratio 20:1.

Column: DB-5ms or equivalent (30m x 0.25mm).

Gradient: 60°C (hold 1 min)

300°C at 20°C/min.

Detection: EI mode (70 eV).

Expected Retention: Elutes slightly earlier than 3-chlorobenzo[d]isothiazole due to lower

boiling point/polarity.
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Protocol B: F NMR Acquisition
To confirm the C-F bond integrity.

Solvent: CDCl₃ (preferred) or DMSO-

(if hydrolysis is not immediate).

Standard: Add

-trifluorotoluene internal standard (-63.7 ppm) or reference to CFCl₃ (0 ppm).

Parameters: Spectral width 200 ppm (center at -100 ppm). Scans: 64.

Validation: Presence of a singlet/doublet at -72.5 ppm confirms the product. A signal at -110

to -130 ppm would indicate ring-fluorination (impurity), and disappearance of signal suggests

hydrolysis to the isothiazol-3-one (which has no F).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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